Cas no 4270-70-6 (Triphenylsulfonium chloride)

• Product Name: Triphenylsulfonium chloride
• CAS No: 4270-70-6
• MF: C₁₈H₁₅ClS
• MW: 298.829702615738
• MDL: MFCD00031716
• CID: 44893
• Update Time: 2026-05-14

Triphenylsulfonium chloride Chemical and Physical Properties

Names and Identifiers

• Triphenylsulfonium chloride
• TRIPHENYLSULPHONIUM CHLORIDE
• Sulfonium,triphenyl-,chloride
• SulfoniuM,triphenyl-,chloride (1:1)
• triphenylsulfanium chloride
• triphenyl-sulfoniuchloride
• triphenylsulfonium ion
• Triphenylsulfoniumchlorid
• triphenylsulfurchloride
• Tris(phenyl)sulphonium chloride
• Sulfonium,triphenyl-, chloride (8CI,9CI)
• Triphenylsulfonium chloride (6CI,7CI)

• MDL： MFCD00031716
• Inchi： 1S/C18H15S.ClH/c1-4-10-16(11-5-1)19(17-12-6-2-7-13-17)18-14-8-3-9-15-18;/h1-15H;1H/q+1;/p-1
• InChI Key： ZFEAYIKULRXTAR-UHFFFAOYSA-M
• SMILES： [Cl-].C1([S+](C2C=CC=CC=2)C2C=CC=CC=2)C=CC=CC=1

Computed Properties

• Exact Mass: 298.05800
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 202
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• Color/Form: White powder
• Water Partition Coefficient: Soluble in water.
• PSA: 25.30000
• LogP: 1.78600
• Solubility: Uncertain

Triphenylsulfonium chloride Security Information

• WGK Germany：3
• Hazard Category Code： R36/37/38
• Safety Instruction： S26
• Hazardous Material Identification：
• Risk Phrases：R36/37/38

Additional information on Triphenylsulfonium chloride

Recent Advances in the Application of Triphenylsulfonium Chloride (CAS 4270-70-6) in Chemical Biology and Pharmaceutical Research

Triphenylsulfonium chloride (CAS 4270-70-6) is a sulfonium salt that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This compound, characterized by its unique chemical properties, has been extensively studied for its role in photopolymerization, catalysis, and as a potential therapeutic agent. The latest research highlights its emerging applications in drug delivery systems, antimicrobial agents, and advanced material sciences, making it a compound of considerable interest to researchers and industry professionals alike.

Recent studies have focused on the mechanistic insights into the photochemical behavior of triphenylsulfonium chloride. A 2023 study published in the Journal of Photochemistry and Photobiology A: Chemistry demonstrated its efficacy as a photoacid generator (PAG) in lithographic processes, where it facilitates the production of high-resolution patterns for semiconductor manufacturing. The study revealed that the compound's ability to generate strong acids upon UV irradiation makes it indispensable in the fabrication of microelectronic devices. Furthermore, its stability under ambient conditions and low toxicity profile enhance its suitability for industrial applications.

In the realm of pharmaceutical research, triphenylsulfonium chloride has shown promise as an antimicrobial agent. A 2024 publication in Antimicrobial Agents and Chemotherapy reported its potent activity against multidrug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). The study elucidated that the compound disrupts bacterial cell membranes by inducing oxidative stress, leading to cell lysis. These findings suggest its potential as a novel antibiotic, particularly in the face of rising antibiotic resistance. However, further in vivo studies are required to assess its pharmacokinetics and safety profile.

Another groundbreaking application of triphenylsulfonium chloride lies in its use as a catalyst in organic synthesis. Research published in Organic Letters in 2023 highlighted its role in facilitating C–H bond activation reactions, which are pivotal in the synthesis of complex organic molecules. The study demonstrated that the compound's sulfonium moiety acts as a Lewis acid, enabling the activation of inert C–H bonds under mild conditions. This discovery opens new avenues for the development of more efficient and sustainable synthetic methodologies in medicinal chemistry.

Despite its promising applications, challenges remain in the large-scale production and purification of triphenylsulfonium chloride. A 2024 review in Chemical Engineering Journal discussed the need for optimized synthetic protocols to improve yield and purity while minimizing environmental impact. The review emphasized the importance of green chemistry principles in the manufacturing process, suggesting the exploration of alternative solvents and energy-efficient reaction conditions. Addressing these challenges will be crucial for the compound's broader adoption in industrial and pharmaceutical settings.

In conclusion, triphenylsulfonium chloride (CAS 4270-70-6) continues to be a compound of significant interest due to its diverse applications in chemical biology and pharmaceutical research. From its role in photopolymerization and catalysis to its potential as an antimicrobial agent, the compound offers numerous opportunities for innovation. Future research should focus on overcoming production challenges and expanding its therapeutic applications, ensuring its continued relevance in the field.